Cas no 81045-49-0 (Quinoline-4,5-diol)

• Product name: Quinoline-4,5-diol
• CAS No: 81045-49-0
• MF: C₉H₇NO₂
• MW: 161.15738
• CID: 1036454
• PubChem ID: 44378544

Quinoline-4,5-diol Chemical and Physical Properties

Names and Identifiers

• Quinoline-4,5-diol
• 4,5-Quinolinediol
• 81045-49-0
• 5-Hydroxyquinolin-4(1H)-one
• 190516-68-8
• SB68021
• SB67984
• 4,5-dihydroxyquinoline
• CHEMBL165433
• DB-333047
• DB-335473

• Inchi： InChI=1S/C9H7NO2/c11-7-3-1-2-6-9(7)8(12)4-5-10-6/h1-5,11H,(H,10,12)
• InChI Key： KIOYICATQGCAMQ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)O)C(=O)C=CN2

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų